Cas no 2227747-45-5 (1-methyl-4-nitro-5-(2R)-oxiran-2-yl-1H-pyrazole)

• Product Name: 1-methyl-4-nitro-5-(2R)-oxiran-2-yl-1H-pyrazole
• CAS No: 2227747-45-5
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 6023834
• PubChem ID: 165753780
• Update Time: 2025-08-01

1-methyl-4-nitro-5-(2R)-oxiran-2-yl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-nitro-5-(2R)-oxiran-2-yl-1H-pyrazole
• 1-methyl-4-nitro-5-[(2R)-oxiran-2-yl]-1H-pyrazole
• EN300-1802021
• 2227747-45-5

• Inchi： 1S/C6H7N3O3/c1-8-6(5-3-12-5)4(2-7-8)9(10)11/h2,5H,3H2,1H3/t5-/m0/s1
• InChI Key： IBSCBWDMJLRVHY-YFKPBYRVSA-N
• SMILES： O1C[C@H]1C1=C(C=NN1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.04874109g/mol
• Monoisotopic Mass: 169.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 76.2Ų

Additional information on 1-methyl-4-nitro-5-(2R)-oxiran-2-yl-1H-pyrazole

Introduction to 1-methyl-4-nitro-5-(2R)-oxiran-2-yl-1H-pyrazole (CAS No. 2227747-45-5)

1-methyl-4-nitro-5-(2R)-oxiran-2-yl-1H-pyrazole, with the CAS number 2227747-45-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrazole ring, a methyl group, a nitro group, and an (R)-oxirane moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The pyrazole ring is a well-known pharmacophore in medicinal chemistry, often associated with anti-inflammatory, analgesic, and antipyretic properties. The presence of the methyl group can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. The nitro group is known for its ability to undergo reduction, which can lead to the formation of reactive intermediates that may interact with biological targets. The (R)-oxirane moiety adds stereochemical complexity and can influence the compound's reactivity and selectivity.

1-methyl-4-nitro-5-(2R)-oxiran-2-yl-1H-pyrazole has been the subject of several recent studies that have explored its potential therapeutic applications. One notable area of research is its use as an antifungal agent. A study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited potent antifungal activity against a range of clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The researchers attributed this activity to the compound's ability to disrupt fungal cell membranes and inhibit key metabolic pathways.

In addition to its antifungal properties, 1-methyl-4-nitro-5-(2R)-oxiran-2-yl-1H-pyrazole has shown promise as an anticancer agent. A preclinical study conducted by a team at the National Cancer Institute found that this compound selectively inhibited the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of mitochondrial function and the activation of caspase cascades.

The structural versatility of 1-methyl-4-nitro-5-(2R)-oxiran-2-yl-1H-pyrazole also makes it an attractive candidate for drug design and optimization. Researchers have explored various derivatives by modifying the substituents on the pyrazole ring and the oxirane moiety. These modifications have led to compounds with enhanced potency and selectivity, as well as improved pharmacokinetic properties such as increased stability and reduced toxicity.

In terms of synthetic routes, several methods have been developed for the efficient synthesis of 1-methyl-4-nitro-5-(2R)-oxiran-2-yl-1H-pyrazole. One common approach involves the reaction of 1-methylpyrazole with an appropriate nitroalkene followed by epoxidation to introduce the oxirane group. This method has been optimized to achieve high yields and stereoselectivity, making it suitable for large-scale production.

The safety profile of 1-methyl-4-nitro-5-(2R)-oxiran-2-yl-1H-pyrazole has also been evaluated in preclinical studies. Toxicity assays conducted in vitro and in animal models have shown that this compound is generally well-tolerated at therapeutic concentrations. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, 1-methyl-4-nitro-5-(2R)-oxiran-2-yl-1H-pyrazole (CAS No. 2227747-45-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities, make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its properties for clinical use.